3,5-Dihydro-pteridine-4,6-dione

• IUPAC Name: 3,5-dihydropteridine-4,6-dione
• InChI: InChI=1S/C6H4N4O2/c11-3-1-7-5-4(10-3)6(12)9-2-8-5/h1-2H,(H,10,11)(H,7,8,9,12)
• InChI Key: BJZIBODCUPQTSW-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(C(=O)NC=N2)NC1=O
• Molecular Formula: C6H4N4O2
• Molecular Weight: 164.12 g/mol
• CAS No.: 16310-36-4

Description

3,5-Dihydro-pteridine-4,6-dione is a heterocyclic compound characterized by a pteridine backbone with two ketone groups at positions 4 and 4. This structure confers unique electronic and steric properties, making it a subject of interest in medicinal chemistry and organic synthesis.

Comparison with Similar Compounds

Benzoacridine-5,6-dione Derivatives

Structural Features :

• Benzoacridine-5,6-dione derivatives feature a fused acridine core with ketone groups at positions 5 and 5. This ortho-quinone moiety is critical for redox activity, as seen in their antiproliferative effects against MCF-7 cancer cells (IC50: 5.4–47.99 μM) .
• Key Difference : Unlike 3,5-Dihydro-pteridine-4,6-dione, benzoacridine derivatives incorporate additional aromatic rings, enhancing π-conjugation and steric bulk.

Dipyrano Chromene Diones (e.g., 4,8,10-Trisubstituted Chromene-2,6-diones)

Structural Features :

• These compounds, such as those identified in Smilax glabra, possess fused pyran and chromene rings with two ketone groups. Their extended conjugation enables interactions with biological targets, including antioxidant or anti-inflammatory pathways .
• Key Difference: The hexahydro-dipyrano framework contrasts sharply with the planar pteridine system, leading to divergent solubility and pharmacokinetic profiles.

Steroid Diones (e.g., Ergostane-3,6-dione and Stigmastane-3,6-dione)

Structural Features :

• Steroid diones integrate ketone groups into a tetracyclic steroidal backbone. For example, ergostane-3,6-dione and stigmastane-3,6-dione are identified in rice straw extracts via GC-MS .
• Key Difference : The rigid steroid skeleton limits conformational flexibility compared to pteridine diones, affecting membrane permeability and receptor binding.

Analytical Methods :

Pesticide Diones (e.g., Procymidone and Metribuzin Metabolites)

Structural Features :

• Compounds like procymidone (3-(3,5-dichlorophenyl)-1,5-dimethyl-3-azabicyclohexane-2,4-dione) feature bicyclic or triazine systems with dione groups .
• Key Difference : These agrochemicals prioritize stability and environmental persistence over the redox activity seen in pteridine or benzoacridine diones.